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Compound of Interest

Compound Name: Aminooxy-PEG4-C2-Boc

Cat. No.: B605444 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Aminooxy-PEG4-C2-Boc. The following procedures

are designed to ensure safe handling, storage, and disposal of this chemical, minimizing risk

and environmental impact.

Chemical Profile:

Aminooxy-PEG4-C2-Boc is a PEG-based PROTAC linker utilized in the synthesis of

PROTACs (Proteolysis Targeting Chimeras)[1][2]. PROTACs are molecules that leverage the

intracellular ubiquitin-proteasome system to selectively degrade target proteins[1][2]. This

compound features a Boc-protected aminooxy group, making it reactive with aldehydes to form

an oxime bond[3][4].

Personal Protective Equipment (PPE)
When handling Aminooxy-PEG4-C2-Boc, it is imperative to use appropriate personal

protective equipment to prevent exposure. The following table summarizes the recommended

PPE.
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PPE Category Item Specification

Eye Protection Safety Goggles

Chemical splash goggles that

provide a secure seal around

the eyes.[5]

Face Shield

To be worn in addition to

goggles when there is a risk of

splashing.[5][6]

Hand Protection Gloves

Disposable nitrile or neoprene

gloves.[7] Inspect for tears or

holes before use and replace

immediately if compromised.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

against minor splashes.

Chemical-Resistant Apron

Recommended when handling

larger quantities or when there

is a significant risk of

splashing.

Respiratory Protection Fume Hood

All handling of Aminooxy-

PEG4-C2-Boc should be

conducted in a well-ventilated

chemical fume hood.

Respirator

May be required for large spills

or if work cannot be conducted

in a fume hood.[5][6]

Handling and Storage
Handling:

Always handle Aminooxy-PEG4-C2-Boc within a certified chemical fume hood to minimize

inhalation exposure.
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Avoid direct contact with skin, eyes, and clothing.

Use compatible lab equipment (glass, stainless steel).

In case of a spill, absorb the material with an inert, non-combustible absorbent and place it in

a sealed container for disposal.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage is at 4°C for short-term use and -20°C to -80°C for long-term

storage, protected from moisture and light[1][2][8].

Disposal Plan
Proper disposal of Aminooxy-PEG4-C2-Boc and its contaminated materials is essential to

prevent environmental contamination.

Waste Collection: Collect all waste materials, including unused product, contaminated

absorbents, and disposable PPE, in a designated and clearly labeled hazardous waste

container.

Waste Segregation: Do not mix with other waste streams unless compatibility is confirmed.

Disposal Method: While polyethylene glycol (PEG) itself is biodegradable, the overall

compound should be treated as chemical waste[9]. Dispose of the waste through a licensed

chemical waste disposal contractor in accordance with local, state, and federal regulations[9]

[10]. Do not dispose of it down the drain or in regular trash.

Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate

should be collected and disposed of as hazardous waste.

Experimental Workflow: Handling and Disposal
The following diagram illustrates the standard workflow for handling and disposing of

Aminooxy-PEG4-C2-Boc in a laboratory setting.
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Workflow for Handling and Disposal of Aminooxy-PEG4-C2-Boc
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Caption: This diagram outlines the key steps for the safe handling and disposal of Aminooxy-
PEG4-C2-Boc.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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